Cas no 6310-82-3 (3,6-diisocyanato-9h-carbazole)

3,6-diisocyanato-9h-carbazole structure
3,6-diisocyanato-9h-carbazole structure
Product Name:3,6-diisocyanato-9h-carbazole
CAS No:6310-82-3
MF:C14H7N3O2
MW:249.224282503128
CID:1645631
PubChem ID:239150
Update Time:2025-04-21

3,6-diisocyanato-9h-carbazole Chemical and Physical Properties

Names and Identifiers

    • 3,6-diisocyanato-9h-carbazole
    • NSC43957
    • AC1Q6BLM
    • AC1L62JI
    • CTK5B7583
    • AR-1F0001
    • NSC-43957
    • AG-J-57880
    • NSC43957; AC1Q6BLM; AC1L62JI; CTK5B7583; AR-1F0001; NSC-43957; AG-J-57880;
    • 6310-82-3
    • SCHEMBL1493067
    • DTXSID60286161
    • Inchi: 1S/C14H7N3O2/c18-7-15-9-1-3-13-11(5-9)12-6-10(16-8-19)2-4-14(12)17-13/h1-6,17H
    • InChI Key: SPLKCSWMRLJIMZ-UHFFFAOYSA-N
    • SMILES: O=C=NC1C=CC2=C(C=1)C1C=C(C=CC=1N2)N=C=O

Computed Properties

  • Exact Mass: 249.05391
  • Monoisotopic Mass: 249.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.65
  • LogP: 3.25570

3,6-diisocyanato-9h-carbazole Related Literature

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